Cas no 91568-92-2 (1-(1H-indol-3-yl)-2-methylprop-2-en-1-one)

• Product Name: 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one
• CAS No: 91568-92-2
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD15524833
• CID: 4664957
• PubChem ID: 15075603
• Update Time: 2025-08-05

1-(1H-indol-3-yl)-2-methylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one
• 2-Propen-1-one, 1-(1H-indol-3-yl)-2-methyl-

• MDL： MFCD15524833
• Inchi： 1S/C12H11NO/c1-8(2)12(14)10-7-13-11-6-4-3-5-9(10)11/h3-7,13H,1H2,2H3
• InChI Key： UAXNAAGIMZSAOW-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)C(C)=C

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one

Professional Introduction to Compound with CAS No. 91568-92-2 and Product Name: 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one

The compound in question, identified by the CAS number 91568-92-2, is a structurally intriguing molecule with the product name 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one. This compound belongs to the indole derivatives class, a well-documented and extensively studied group in pharmaceutical chemistry due to its diverse biological activities. The indole core is particularly notable for its presence in numerous natural products and bioactive molecules, making it a cornerstone in medicinal chemistry research.

The molecular structure of 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one features a substituted indole ring connected to an allyl ketone moiety. This unique arrangement suggests potential applications in synthetic chemistry and drug development. The presence of a methyl group on the propenone backbone enhances the molecule's reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the indolyl substituent at the 3-position introduces additional functionalization possibilities, which can be exploited to tailor biological properties.

In recent years, indole derivatives have garnered significant attention in the field of pharmaceutical research due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one aligns well with this trend, as it combines the known bioactivity of indole derivatives with the enhanced reactivity of an allyl ketone.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The indole ring is known to interact with multiple biological targets, including enzymes and receptors, which are crucial for therapeutic intervention. The allyl ketone functionality provides a handle for further chemical modifications, allowing researchers to explore diverse structural analogs. This flexibility makes 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one an attractive candidate for developing novel therapeutic agents.

Recent studies have highlighted the importance of indole derivatives in modulating inflammatory pathways. For instance, certain indole-based compounds have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Given the structural similarity of 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one to these bioactive molecules, it is plausible that this compound could exhibit similar anti-inflammatory properties. Further investigation into its pharmacological profile would be necessary to validate this hypothesis.

Moreover, the compound's potential application in oncology is another area of interest. Indole derivatives have been implicated in various aspects of cancer biology, including cell proliferation, apoptosis, and angiogenesis. The structural features of 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one suggest that it may interfere with these processes by interacting with specific targets within cancer cells. Preclinical studies have demonstrated that certain indole-based compounds can induce apoptosis in tumor cells while sparing healthy cells, highlighting their therapeutic promise.

Synthetic methodologies play a critical role in the development of new pharmaceuticals. The synthesis of 1-(1H-indol-3-yl)-2-methylprop-2-en-1-one involves strategic functionalization of the indole ring and the introduction of the allyl ketone moiety. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve this transformation efficiently. These methods not only enhance yield but also allow for precise control over regioselectivity and stereoselectivity.

The role of computational chemistry in drug design cannot be overstated. Molecular modeling and virtual screening techniques have been increasingly utilized to predict the binding affinity and pharmacokinetic properties of candidate compounds like 1-(1H-indol-3-yl)-2-methylpropen-1-one. These approaches enable researchers to identify promising leads before conducting expensive wet-lab experiments. By integrating computational methods with experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion, 91568 - 92 - 2 represents a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of an indole core and an allyl ketone functionality makes it a versatile scaffold for drug development. Recent advancements in synthetic chemistry and computational methods have further enhanced our ability to explore its therapeutic potential. As research continues to uncover new biological activities associated with indole derivatives, 91568 - 92 - 2 may emerge as a key intermediate or lead compound in the quest for novel therapeutics.